Cas no 102878-59-1 (3-ethyl-Isoquinoline)

3-ethyl-Isoquinoline structure
3-ethyl-Isoquinoline structure
Product Name:3-ethyl-Isoquinoline
CAS No:102878-59-1
MF:C11H11N
MW:157.211742639542
CID:1096824
PubChem ID:13977704
Update Time:2025-04-20

3-ethyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-Isoquinoline
    • 3-ethylisoquinoline
    • isoquinoline, 3-ethyl-
    • LogP
    • DB-315424
    • DTXSID20553649
    • 102878-59-1
    • SCHEMBL873512
    • Inchi: 1S/C11H11N/c1-2-11-7-9-5-3-4-6-10(9)8-12-11/h3-8H,2H2,1H3
    • InChI Key: CWXOIKGMLUJEAN-UHFFFAOYSA-N
    • SMILES: N1C=C2C=CC=CC2=CC=1CC

Computed Properties

  • Exact Mass: 157.08923
  • Monoisotopic Mass: 157.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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